Cas no 1214812-00-6 (2-Amino-2-(pyrrolidin-3-yl)acetic acid)

• Product Name: 2-Amino-2-(pyrrolidin-3-yl)acetic acid
• CAS No: 1214812-00-6
• MF: C₆H₁₂N₂O₂
• MW: 144.171681404114
• MDL: MFCD04115615
• CID: 1040001
• PubChem ID: 42614508
• Update Time: 2025-09-23

2-Amino-2-(pyrrolidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-2-(pyrrolidin-3-yl)acetic acid
• 2-amino-2-pyrrolidin-3-ylacetic acid
• 4-[(4,4-diMethylcyclohexyl)oxy]-5-fluoro-2-Methoxy-BenzeneMethanaMine
• AG-A-95875
• AK-95339
• Amino-(pyrrolidin-3-yl)-acetic acid
• ANW-66852
• CTK7I4330
• MolPort-000-000-952
• SureCN2262916
• a-Amino-3-pyrrolidineacetic acid 2HCl
• 2-Amino-2-(pyrrolidin-3-yl)aceticacid
• A891678
• 1214812-00-6
• (2R)-2-amino-2-[(3S)-pyrrolidin-3-yl]acetic acid
• DTXSID20655132
• AKOS006295684
• CS-D0199
• AMINO(PYRROLIDIN-3-YL)ACETIC ACID
• DB-329828
• EN300-2993987
• SCHEMBL2262916

• MDL： MFCD04115615
• Inchi： 1S/C6H12N2O2/c7-5(6(9)10)4-1-2-8-3-4/h4-5,8H,1-3,7H2,(H,9,10)
• InChI Key： AFCSEXJCAXIMJK-UHFFFAOYSA-N
• SMILES： OC(C(C1CNCC1)N)=O

Computed Properties

• Exact Mass: 144.089877630g/mol
• Monoisotopic Mass: 144.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(pyrrolidin-3-yl)acetic acid

Comprehensive Overview of 2-Amino-2-(pyrrolidin-3-yl)acetic acid (CAS No. 1214812-00-6): Properties, Applications, and Research Insights

2-Amino-2-(pyrrolidin-3-yl)acetic acid (CAS No. 1214812-00-6) is a specialized organic compound gaining significant attention in pharmaceutical and biochemical research. This pyrrolidine derivative features a unique molecular structure combining an amino acid backbone with a pyrrolidine ring, making it valuable for drug discovery and peptide synthesis. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting neurological disorders and metabolic diseases, aligning with current trends in precision medicine and small-molecule drug development.

The compound's chirality and hydrogen-bonding capacity contribute to its versatility in medicinal chemistry. Recent studies highlight its role in designing GPCR modulators and enzyme inhibitors, addressing growing demand for treatments in areas like diabetes management and cognitive enhancement. Its zwitterionic nature at physiological pH enhances bioavailability, a critical factor in modern drug formulation strategies. The scientific community has shown increased interest in this molecule since 2020, with publication rates growing by 35% annually according to PubMed data.

From a synthetic perspective, 2-Amino-2-(pyrrolidin-3-yl)acetic acid serves as a crucial intermediate in asymmetric synthesis routes. Its stereochemical purity (>98% ee in commercial samples) makes it particularly valuable for creating chiral auxiliaries and organocatalysts. The compound's stability under various conditions (pH 2-9, ≤60°C) facilitates its use in combinatorial chemistry workflows, answering industry needs for robust chemical libraries in high-throughput screening.

Analytical characterization of CAS No. 1214812-00-6 typically involves HPLC-MS (retention time 4.2 min in reverse-phase conditions) and NMR spectroscopy (characteristic signals at δ 3.85 ppm for the α-proton). These standardized protocols support quality control in GMP manufacturing environments, where the compound is increasingly used for API synthesis. The growing adoption of continuous flow chemistry techniques has improved production efficiency, reducing typical batch times from 48 to 12 hours.

Emerging applications include its use in bioconjugation strategies for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). The pyrrolidine nitrogen provides an excellent handle for click chemistry modifications, while the carboxyl group enables peptide coupling reactions. Such versatility positions this compound at the forefront of targeted drug delivery research, particularly in oncology and autoimmune disease treatment development.

Environmental and safety profiles of 2-Amino-2-(pyrrolidin-3-yl)acetic acid show favorable characteristics for industrial scaling. The compound exhibits low ecotoxicity (LC50 >100 mg/L in Daphnia tests) and biodegradability (>60% in 28-day OECD tests). These attributes align with the pharmaceutical industry's shift toward green chemistry principles and sustainable manufacturing practices, addressing increasing regulatory and consumer demands for eco-friendly pharmaceuticals.

Future research directions focus on exploring the compound's potential in neuromodulation applications, particularly as a scaffold for nootropic compounds and neuroprotective agents. Computational studies suggest promising binding affinities (ΔG ≤ -8.2 kcal/mol) with several neurotransmitter receptors. Additionally, its metal-chelating properties are being investigated for diagnostic imaging applications, potentially expanding its utility into theranostic domains.

The global market for 2-Amino-2-(pyrrolidin-3-yl)acetic acid reflects broader trends in specialty chemicals, with projected CAGR of 7.2% through 2028 (MarketWatch 2023). Pricing remains stable ($120-150/g for research quantities), though bulk procurement (>1kg) can achieve 40% cost reductions. Supply chain resilience has improved post-pandemic, with multiple cGMP-certified suppliers now offering the material with guaranteed analytical certificates and stability data.